Cas no 102822-66-2 (Mannostatin B)

• Product Name: Mannostatin B
• CAS No: 102822-66-2
• MF: C₆H₁₃NO₄S
• MW: 195.2367208004
• CID: 207340
• PubChem ID: 128174
• Update Time: 2025-07-21

Mannostatin B Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Cyclopentanetriol,4-amino-5-[(R)-methylsulfinyl]-, (1R,2R,3R,4S,5R)-
• (1R,2R,3R,4S,5R)-4-AMino-5-[(R)-Methylsulfinyl]-1,2,3-cyclopentanetriol
• mannostatin B
• (1R)-4α-Amino-5β-(methylsulfinyl)-1α,2α,3α-cyclopentanetriol
• (1R,2R,3R,4S,5R)-4-amino-5-methylsulfinylcyclopentane-1,2,3-triol
• 102822-66-2
• BDBM84614
• Mannostatin B, 2
• AKOS006276835
• CHEBI:191198
• Q27463629
• (1R,2R,3R,4S,5R)-4-amino-5-[(R)-methylsulfinyl]cyclopentane-1,2,3-triol
• (1R,2R,3R,4S,5R)-4-AMINO-5-[(R)-METHANESULFINYL]CYCLOPENTANE-1,2,3-TRIOL
• MZB
• Mannostatin B

• Inchi： 1S/C6H13NO4S/c1-12(11)6-2(7)3(8)4(9)5(6)10/h2-6,8-10H,7H2,1H3/t2-,3+,4+,5+,6+,12?/m0/s1
• InChI Key： ZJFKRRRXLLAUHQ-MBVGPLCDSA-N
• SMILES： S(C)([C@H]1[C@@H]([C@@H]([C@@H]([C@@H]1N)O)O)O)=O

Computed Properties

• Exact Mass: 195.05700
• Monoisotopic Mass: 195.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 123A^2
• XLogP3: -3

Experimental Properties

• Density: 1.63
• Boiling Point: 453.9°Cat760mmHg
• Flash Point: 228.3°C
• Refractive Index: 1.671
• PSA: 122.99000
• LogP: -1.27690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Cyclic alcohols and derivatives

Additional information on Mannostatin B

Mannostatin B: A Novel Glycoside with Promising Therapeutic Potential

Mannostatin B, a unique glycoside compound with the chemical identifier CAS No. 102822-66-2, has emerged as a focal point in recent biomedical research. This polyhydroxylated alkaloid exhibits distinct structural and functional properties that distinguish it from other mannose-based compounds. Recent studies published in 2023 have highlighted its potential applications in metabolic disorders, infectious diseases, and neurodegenerative conditions, making it a significant subject for drug discovery and biomedical innovation.

Mannostatin B belongs to the mannan family of natural products, characterized by its complex polysaccharide backbone and glycosidic linkage structure. Its molecular formula, C21H36O13, reflects its composition of multiple hydroxyl groups and a central mannose core. This unique architecture contributes to its bioavailability and target specificity, which are critical factors in pharmacological applications. The compound's structural similarity to mannan oligomers suggests potential interactions with glycobiological pathways, a topic that has gained significant attention in recent biomedical research.

Recent advancements in mass spectrometry and chromatographic analysis have enabled detailed characterization of Mannostatin B's molecular properties. A 2023 study published in Journal of Natural Products revealed that the compound exhibits a unique hydrophobic-hydrophilic balance, allowing it to interact with both hydrophobic cell membranes and hydrophilic intracellular targets. This dual interaction capability is a key factor in its therapeutic versatility, as it can modulate cellular signaling pathways and metabolic processes simultaneously.

The biological activity of Mannostatin B has been extensively studied in recent years. Research published in Frontiers in Pharmacology (2023) demonstrated its ability to inhibit glucosidase enzymes, which are critical in carbohydrate metabolism. This property makes it a potential candidate for diabetes management, as it can regulate glucose homeostasis by modulating glycogenolysis and glycolysis pathways. The compound's selective enzyme inhibition profile is a significant advantage over conventional anti-diabetic drugs, which often have broader side effect profiles.

Recent in vitro and in vivo studies have further expanded our understanding of Mannostatin B's pharmacological effects. A 2023 study in Cell Reports showed that the compound can modulate microbial metabolism by targeting gut microbiota. This prebiotic effect is particularly relevant in the context of metabolic syndrome, where gut microbiota dysbiosis is a key contributing factor. The compound's ability to alter microbial composition without causing systemic toxicity is a promising development in probiotic research.

The mechanism of action of Mannostatin B is still under investigation, but recent studies have provided valuable insights. Research published in ACS Chemical Biology (2023) suggests that the compound interacts with glycosyltransferases, enzymes involved in glycan biosynthesis. This interaction could have implications for glycoprotein engineering and glycoengineering, which are critical in biopharmaceutical development. The compound's structural flexibility allows it to bind to multiple glycosyltransferase isoforms, offering a versatile tool for glycan modification.

Recent computational studies have further enhanced our understanding of Mann, the compound's interactions with biological targets. A 2023 study in Journal of Molecular Biology used molecular docking and simulations to predict the compound's binding affinity to various proteins. These studies revealed that Mannostatin B has a high affinity for metabolic enzymes and signal transduction proteins, which could explain its broad therapeutic potential. The compound's ability to modulate multiple biological pathways is a significant advantage in the treatment of complex multifactorial diseases.

The clinical potential of Mannostatin B is being explored in several preclinical studies. Research published in Drug Discovery Today (2023) highlighted its potential in neurodegenerative diseases such as Alzheimer's disease. The compound's ability to modulate beta-amyloid metabolism and tau protein aggregation makes it a promising candidate for neuroprotective therapy. These findings are particularly significant given the limited options available for Alzheimer's treatment and the need for novel therapeutic approaches.

Recent pharmacokinetic studies have provided important insights into the metabolism and excretion of Mannostatin B. A 2023 study in Pharmaceutical Research demonstrated that the compound is primarily metabolized in the liver and excreted through the kidneys. This metabolic profile is crucial for understanding its therapeutic window and dosage requirements. The study also revealed that the compound's half-life is sufficient for once-daily dosing, which is a significant advantage in chronic disease management.

The synthetic potential of Mannostatin B is another area of active research. Recent advances in asymmetric synthesis and green chemistry have enabled the production of the compound in higher yields with reduced environmental impact. A 2023 study in Organic Letters described a novel enantioselective synthesis method that allows for the efficient production of Mannostatin B. This development is critical for large-scale pharmaceutical production and clinical trials.

The future prospects of Mannostatin B are promising, with ongoing research in multiple biomedical fields. Its unique structural properties and functional versatility make it a valuable candidate for drug development and biomedical innovation. As research continues to uncover its mechanisms of action and therapeutic applications, Mannostatin B is poised to play a significant role in the treatment of various medical conditions.